Cas no 56844-11-2 (4-chloro-2-ethylthieno[2,3-d]pyrimidine)

4-chloro-2-ethylthieno[2,3-d]pyrimidine structure
56844-11-2 structure
Product Name:4-chloro-2-ethylthieno[2,3-d]pyrimidine
CAS No:56844-11-2
MF:C8H7ClN2S
MW:198.672579050064
CID:834656
PubChem ID:12225260
Update Time:2025-09-17

4-chloro-2-ethylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-ethylthieno[2,3-d]pyrimidine
    • LogP
    • thieno[2,3-d]pyrimidine, 4-chloro-2-ethyl-
    • MFCD16250488
    • SCHEMBL20659859
    • 56844-11-2
    • BS-49379
    • AKOS005145974
    • EN300-119172
    • Z960269044
    • CS-0224386
    • F73669
    • DTXSID90481263
    • Inchi: 1S/C8H7ClN2S/c1-2-6-10-7(9)5-3-4-12-8(5)11-6/h3-4H,2H2,1H3
    • InChI Key: PKCDEKLEICRQKQ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CSC2=NC(CC)=N1

Computed Properties

  • Exact Mass: 198.00201
  • Monoisotopic Mass: 198.0018471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.377
  • Boiling Point: 228 ºC
  • Flash Point: 92 ºC
  • Refractive Index: 1.658
  • PSA: 25.78

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4-chloro-2-ethylthieno[2,3-d]pyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:56844-11-2)4-chloro-2-ethylthieno[2,3-d]pyrimidine
Order Number:A15659
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):202.0
Email:sales@amadischem.com

4-chloro-2-ethylthieno[2,3-d]pyrimidine Related Literature

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Amadis Chemical Company Limited
(CAS:56844-11-2)4-chloro-2-ethylthieno[2,3-d]pyrimidine
A15659
Purity:99%
Quantity:1g
Price ($):202.0
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